Cas no 6375-06-0 (Benzenesulfonic acid, 2,2'-oxybis[5-amino-)

Benzenesulfonic acid, 2,2'-oxybis[5-amino- structure
6375-06-0 structure
Product Name:Benzenesulfonic acid, 2,2'-oxybis[5-amino-
CAS No:6375-06-0
MF:C12H12N2O7S2
MW:360.362880706787
CID:425817
PubChem ID:18430349
Update Time:2025-04-19

Benzenesulfonic acid, 2,2'-oxybis[5-amino- Chemical and Physical Properties

Names and Identifiers

    • 5-amino-2-(4-amino-2-sulfophenoxy)benzenesulfonic acid
    • SCHEMBL487024
    • DTXSID80593703
    • 2,2'-Oxybis(5-aminobenzene-1-sulfonic acid)
    • 6375-06-0
    • Benzenesulfonic acid, 2,2'-oxybis[5-amino-
    • Inchi: 1S/C12H12N2O7S2/c13-7-1-3-9(11(5-7)22(15,16)17)21-10-4-2-8(14)6-12(10)23(18,19)20/h1-6H,13-14H2,(H,15,16,17)(H,18,19,20)
    • InChI Key: JFJRLANLSUSGAL-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1OC1C=CC(=CC=1S(=O)(=O)O)N)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 360.00866
  • Monoisotopic Mass: 360.00859307g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 187Ų

Experimental Properties

  • PSA: 170.01

Benzenesulfonic acid, 2,2'-oxybis[5-amino- Related Literature

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